BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Biodiversity in the
Hoggar and Tibesti Mountains

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hoggar

Cat. No.: B1668436

A comprehensive review of available data reveals distinct biodiversity profiles for the Hoggar
Mountains in Algeria and the Tibesti Mountains spanning Chad and Libya. While both massifs
serve as critical refuges for Saharan-Mediterranean biota, the Tibesti Mountains exhibit a

higher overall species richness and a greater degree of endemism, particularly in its flora and
ichthyofauna.

Quantitative Biodiversity Comparison

The following tables summarize the available quantitative data on the biodiversity of the
Hoggar and Tibesti Mountains. It is important to note that the data for the Hoggar Mountains is
less complete in some categories, which may influence direct comparisons.
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Category

Hoggar Mountains

Tibesti Mountains

Estimated Vascular Plant

Species

~300[1]

350 - 450[2][3]

Near-Endemic Plant Species

High level of endemism
reported, but specific numbers

are not readily available.[1]

8[2]

Endemic Fish Species

Data not available

A majority of the 16 recorded

species are endemic.[2]

Avifauna Species Count

An extensive checklist exists
for the Ahaggar National Park.

[4]115]

201[4]

Table 1: Comparison of Floral and Faunal Species Richness
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. Hoggar Mountains: Tibesti Mountains: Notable
Taxonomic Group . .
Notable Species Species

Vachellia tortilis, Vachellia )
Saharomontane flora with
seyal, Saharan Myrtle (Myrtus )
_ . Mediterranean, Saharan,
Flora nivellei), Saharan Cypress )
) ] Sahelian, and Afromontane
(Cupressus dupreziana), Wild

) o elements.[7]
olive (Olea laperrinei)[4][5][6]

] Barbary sheep (Ammotragus
Northwest African cheetah )
_ _ . lervia), Dorcas gazelle
(Acinonyx jubatus hecki),
(Gazella dorcas), Addax
Mammals Barbary sheep (Ammotragus
] (Addax nasomaculatus),
lervia), Dorcas gazelle )
Sudan cheetah (Acinonyx
(Gazella dorcas)[5] ) o
jubatus soemmeringii)[7]

Several endemic species
Reptiles including Tarentola Significant reptilian diversity.[7]

hoggarensis.[8]

Presence of Bufo spp. and ) .
. Information on amphibian
Amphibians Rana sp. has been recorded.

[1]

diversity is limited.

Desert-endemic Barbus spp. ) ) ]
o ) 16 species recorded in wadis
_ and Tilapia spp. are found in _ o
Fish ) and gueltas, with a majority
permanent water bodies

being endemic.[2]
(gueltas).[1]

Table 2: Notable Flora and Fauna

Factors Influencing Biodiversity

The biodiversity in both mountain ranges is shaped by a complex interplay of geographic
isolation, climatic conditions, and historical factors. The higher altitude of the Tibesti Mountains
likely contributes to its greater diversity by creating more varied microclimates and potentially
capturing more precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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